An In-Depth Technical Guide to the Synthesis of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate
An In-Depth Technical Guide to the Synthesis of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthetic protocols for (R)-3-hydroxybutyl (R)-3-hydroxybutyrate (B1233784), a ketone body ester with significant therapeutic and ergogenic potential. The document details various synthetic strategies, with a primary focus on enzymatic and chemo-enzymatic methods, which are favored for their high stereoselectivity. Experimental protocols, quantitative data, and pathway visualizations are presented to facilitate practical application in a research and development setting.
Core Synthesis Strategies
The synthesis of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate predominantly relies on the stereoselective combination of two key chiral building blocks: (R)-3-hydroxybutyric acid (or its ester derivatives) and (R)-1,3-butanediol. The main approaches to procure these precursors and assemble the final product are:
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Enzymatic Transesterification: This is the most widely reported method, utilizing lipases, most notably Candida antarctica Lipase (B570770) B (CAL-B), to catalyze the reaction between an ester of (R)-3-hydroxybutyrate and (R)-1,3-butanediol.[1][2]
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Kinetic Resolution of Racemic Precursors: Lipases are employed to selectively react with one enantiomer of a racemic mixture, allowing for the separation of the desired chiral precursor. This can be applied to racemic ethyl 3-hydroxybutyrate (B1226725) or racemic 1,3-butanediol.[2]
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Synthesis from Racemic β-Butyrolactone: A multi-step chemo-enzymatic process that starts with the enzymatic kinetic resolution of racemic β-butyrolactone to yield enantiopure intermediates for the synthesis of the final ester.[3][4]
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Depolymerization of Polyhydroxybutyrate (PHB): The biopolymer poly-(R)-3-hydroxybutyrate, produced by bacterial fermentation, serves as a renewable and enantiopure source of (R)-3-hydroxybutyrate esters through acid- or base-catalyzed alcoholysis.[3][5]
Quantitative Data Summary
The following tables summarize the quantitative data from key synthetic protocols for (R)-3-hydroxybutyl (R)-3-hydroxybutyrate and its precursors.
Table 1: Synthesis of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate via Enzymatic Transesterification
| Starting Materials | Catalyst | Temperature (°C) | Pressure | Reaction Time (h) | Yield (%) | Diastereomeric Ratio/Excess | Reference |
| Racemic ethyl 3-hydroxybutyrate, (R)-1,3-butanediol | CAL-B | 30 | 80 mmHg | 6 | 48 | >90% dr | [2] |
| (R)-ethyl 3-hydroxybutyrate, (R)-1,3-butanediol | CAL-B | 30 | 80 mmHg | 6 | - | - | [6] |
Table 2: Preparation of Chiral Precursors
| Target Molecule | Starting Material | Method | Catalyst | Key Conditions | Yield (%) | Enantiomeric Excess (ee) | Reference |
| (R)-ethyl 3-hydroxybutyrate | Racemic β-butyrolactone | Enzymatic kinetic resolution & ethanolysis | CAL-B, H₂SO₄ | 25 °C | - | 85% | [3] |
| (R)-1,3-butanediol | Racemic 1,3-butanediol | Deracemization (oxidation-reduction cascade) | C. parapsilosis, P. kudriavzevii | 30-35 °C, pH 8.0 | 83.4 | 99.5% | [7] |
| Ethyl (R)-3-hydroxybutyrate | Poly-(R)-3-hydroxybutyrate | Acid-catalyzed ethanolysis | H₂SO₄ | 110 °C | - | 100% | [5][8] |
Experimental Protocols
Protocol 1: Enzymatic Synthesis from Racemic Ethyl 3-Hydroxybutyrate
This protocol details the synthesis of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate from racemic ethyl 3-hydroxybutyrate and enantiopure (R)-1,3-butanediol using Candida antarctica lipase B (CAL-B) for kinetic resolution.
Materials:
-
Racemic ethyl 3-hydroxybutyrate
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(R)-1,3-butanediol
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Immobilized Candida antarctica lipase B (CAL-B)
Procedure: [2]
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A mixture of racemic ethyl 3-hydroxybutyrate (1 g, 7.6 mmol), (R)-1,3-butanediol (0.34 g, 3.9 mmol), and CAL-B (70 mg) is prepared in a reaction vessel.
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The mixture is gently shaken at 30 °C under reduced pressure (80 mmHg) for 6 hours to facilitate the removal of the ethanol (B145695) by-product.
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The reaction progress and stereochemistry are monitored by chiral phase gas chromatography (GC).
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Upon completion, the enzyme is removed by filtration.
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The unreacted (S)-ethyl 3-hydroxybutyrate is separated from the product by evaporation under reduced pressure. The distillate contains (S)-ethyl 3-hydroxybutyrate (yield: 40%, ee: 91%), and the residue is the desired (R)-3-hydroxybutyl (R)-3-hydroxybutyrate (yield: 48%, dr: >90%).
Protocol 2: Synthesis from Racemic β-Butyrolactone
This chemo-enzymatic protocol starts with the kinetic resolution of racemic β-butyrolactone.
Step a: Kinetic Resolution of Racemic β-Butyrolactone [6]
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Racemic β-butyrolactone (50 mmol), water (30 mmol), and CAL-B (0.3 g) are mixed in methyl tert-butyl ether (MTBE, 250 mL).
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The mixture is stirred at 25 °C for 2 hours.
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This step yields (R)-β-butyrolactone and (S)-3-hydroxybutanoic acid.
Step b: Synthesis of (R)-ethyl 3-hydroxybutyrate [6]
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The resulting (R)-β-butyrolactone (23 mmol) from the previous step is reacted with ethanol (50 mL) in the presence of a catalytic amount of sulfuric acid (0.2% v/v).
-
The reaction is carried out at 25 °C for 48 hours to yield ethyl (R)-3-hydroxybutyrate.
Step c: Synthesis of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate [6]
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(R)-ethyl 3-hydroxybutyrate (20 mmol) is reacted with (R)-1,3-butanediol (20 mmol) in the presence of CAL-B (0.2 g).
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The reaction is maintained at 30 °C under reduced pressure (80 mmHg) for 6 hours.
Protocol 3: Preparation of Ethyl (R)-3-hydroxybutyrate from PHB
This protocol describes the acid-catalyzed alcoholysis of poly-(R)-3-hydroxybutyrate.
Materials: [5]
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Poly-(R)-3-hydroxybutyrate (PHB)
-
Absolute ethanol
-
Concentrated sulfuric acid
Procedure: [5]
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A 22.7 L Parr reactor is charged with 12.5 L of absolute ethanol and 2.5 kg of PHB.
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The mixture is stirred for 2-5 minutes to ensure complete mixing.
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Concentrated sulfuric acid (0.1 L) is slowly added to the mixture.
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The mixture is heated to 110 °C with a ramp of 300 °C/h and held at this temperature for a total run time of 22 hours.
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After the reaction, the reactor is cooled to approximately 30 °C.
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The reactor is vented and purged with nitrogen to remove any formed ether.
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The resulting solution containing ethyl (R)-3-hydroxybutyrate is then purified by distillation.
Signaling Pathways and Experimental Workflows
Caption: Synthetic pathways to (R)-3-hydroxybutyl (R)-3-hydroxybutyrate.
Caption: Workflow for enzymatic synthesis via kinetic resolution.
Caption: Workflow for PHB depolymerization to obtain a key precursor.
References
- 1. Highly enantioselective synthesis of (R)-1,3-butanediol via deracemization of the corresponding racemate by a whole-cell stereoinverting cascade system - PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. researchgate.net [researchgate.net]
- 4. Efficient synthesis of the ketone body ester (R)-3-hydroxybutyryl-(R)-3-hydroxybutyrate and its (S,S) enantiomer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. WO2014140308A1 - Process for producing (r)-3-hydroxybutyl (r)-3-hydroxybutyrate - Google Patents [patents.google.com]
- 6. researchgate.net [researchgate.net]
- 7. Highly enantioselective synthesis of (R)-1,3-butanediol via deracemization of the corresponding racemate by a whole-cell stereoinverting cascade system - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Organic Syntheses Procedure [orgsyn.org]
